Simvastatin-d6

• CAS No.: 1002347-71-8
• Product Name: Simvastatin-d6
• Molecular Formula: C25H38O5
• Molecular Weight: 424.611
• IUPAC Name: [(1S,3R,7S,8S,8aR)-8-[2-[(2R,4R)-4-hydroxy-6-oxooxan-2-yl]ethyl]-3,7-dimethyl-1,2,3,7,8,8a-hexahydronaphthalen-1-yl] 2,2-bis(trideuteriomethyl)butanoate
• Standard InChI: InChI=1S/C25H38O5/c1-6-25(4,5)24(28)30-21-12-15(2)11-17-8-7-16(3)20(23(17)21)10-9-19-13-18(26)14-22(27)29-19/h7-8,11,15-16,18-21,23,26H,6,9-10,12-14H2,1-5H3/t15-,16-,18+,19+,20-,21-,23-/m0/s1/i4D3,5D3
• Standard InChIKey: RYMZZMVNJRMUDD-QDGXURMLSA-N
• SMILES: CCC(C)(C)C(=O)OC1CC(C=C2C1C(C(C=C2)C)CCC3CC(CC(=O)O3)O)C
• Appearance: Assay:≥99% deuterated forms (d1-d6); ≤1% d0A solid
• Description: Simvastatin-d6 contains six deuterium atoms located on the methyl groups. It is intended for use as an internal standard for the quantification of simvastatin (Item No. 10010344) by GC- or LC-MS. Simvastatin is a competitive inhibitor of HMG-CoA reductase with a Ki value of 0.12 nM for the hydrolyzed, open ring form of the molecule. After 18 days of treatment with simvastatin in dogs at a dose of 8 mg/kg per day, plasma cholesterol levels were reduced by 33%. Simvastatin also suppresses TNF-induced NF-κB activation (IC50 ~ 13 µM), which potentiates apoptosis in human myeloid leukemia cells and thus may be useful in treating cancer.
• Synonyms: 2,2-(Dimethyl-d6)butanoic Acid(1S,3R,7S,8S,8aR)-1,2,3,7,8,8a-hexahydro_x000B_-3,7-dimethyl-8-[2-[(2R,4R)-tetrahydro-4-hydroxy-6-oxo-2H-pyran-2-yl]ethyl]_x000B_-1-naphthalenyl Ester; (+)-Simvastatin-d6; Cholestat-d6; Lipex-d6; Novo-Simvastatin-d6; Simvotin-d6; Si
• PubChem Compound: 45040400
• Last Modified: Nov 11 2021